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Compound of Interest

4-(Trifluoromethyl)-L-
Compound Name:
phenylalanine

Cat. No.: B043868

An In-depth Technical Guide to 4-(Trifluoromethyl)-L-phenylalanine

Introduction

4-(Trifluoromethyl)-L-phenylalanine is a synthetic amino acid derivative of L-phenylalanine,
characterized by the substitution of a hydrogen atom with a trifluoromethyl group at the para
position of the phenyl ring. This modification imparts unique chemical and biological properties,
making it a compound of significant interest in pharmaceutical research, peptide synthesis, and
metabolic studies. The trifluoromethyl group enhances the compound's stability and reactivity,
offering a valuable tool for developing novel therapeutics and biochemical probes.[1] This guide
provides a comprehensive overview of the chemical properties, experimental protocols, and
biological activities of 4-(Trifluoromethyl)-L-phenylalanine.

Chemical and Physical Properties

4-(Trifluoromethyl)-L-phenylalanine is a white to off-white crystalline powder.[2][3] Key
chemical and physical properties are summarized in the tables below.

Table 1: General Chemical Properties
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Property Value Reference
(2S)-2-amino-3-[4-

IUPAC Name (trifluoromethyl)phenyllpropano  [4]
ic acid
(S)-2-Amino-3-[4-
(trifluoromethyl)phenyl]propioni

Synonyms c acid, L-4- [4115][6]
TRIFLUOROMETHYLPHE, p-
trifluoromethylphenylalanine

CAS Number 114926-38-4 [4][5]

Molecular Formula C10H10F3NO:2 [4115]

Molecular Weight 233.19 g/mol [4][5]

Purity >98% [5]

Table 2: Physical and Spectroscopic Properties
Property Value Reference

Physical Form

White to light-yellow powder or

crystals

[3]

No specific data available in

Solubility )

the provided search results.
] ] No specific data available in

Melting Point ) [21[7]
the provided search results.

Storage Temperature 2°C-8°C [8]
CRFFPDBJLGAGQL-

INChl Key [31[4]
QMMMGPOBSA-N
C1=CC(=CC=C1C--INVALID-

SMILES [4]
LINK--N)C(F)(F)F
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Experimental Protocols
Synthesis of 4-(Trifluoromethyl)-L-phenylalanine
Derivatives

A common method for synthesizing phenylalanine derivatives is through a Negishi cross-
coupling reaction. The following protocol is a general representation based on the synthesis of
similar phenylalanine analogues.[9][10]

Workflow for the Synthesis of Phenylalanine Derivatives

Synthesis Steps Final Product

2. Appel lodination
{ (forms p- methyl ester) ;{ Appel lodination }_,{ NegishilCross-Coupling } 4.D ‘{ & 47(Tnf|uorumglhy\)rLr
p

Starting Materials

Cbz-Ser-OH
Aryl Bromide

A

3. Negishi Cross-Coupling

Click to download full resolution via product page
Caption: General synthesis workflow for phenylalanine derivatives.
Methodology:

 Esterification: The synthesis can begin with the esterification of a protected serine, such as
Cbz-Ser-OH.[9]

o Appel lodination: The resulting ester undergoes an Appel iodination to produce the
corresponding B-iodoalanine methyl ester.[9]

» Negishi Cross-Coupling: A key step involves the Negishi cross-coupling of a
prefunctionalized aryl bromide (in this case, a bromide with a trifluoromethyl group) with the

-iodoalanine derivative.[9][10]
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o Deprotection: The final step involves the removal of protecting groups to yield the desired 4-
(Trifluoromethyl)-L-phenylalanine derivative.

Peptide Synthesis

4-(Trifluoromethyl)-L-phenylalanine can be incorporated into peptide chains using standard
solid-phase peptide synthesis (SPPS) or solution-phase methods.[11] The Fmoc
(fluorenylmethoxycarbonyl) protecting group is commonly used for the selective protection of
the amino group during synthesis.[12]

Biological Activity and Mechanism of Action
Acyltransferase Inhibition

4-(Trifluoromethyl)-L-phenylalanine has been identified as an acyltransferase inhibitor.[8] It
acts by preventing the formation of fatty acids through the inhibition of the ketoreductase
enzyme.[8] This inhibitory action has been shown to induce a cytotoxic effect on cancer cells
and inhibit protein synthesis in myeloid leukemia cells.[8] It also exhibits antibacterial activity
against organisms such as Salmonella enterica and Mycobacterium tuberculosis.[8]

Inhibitory Action of 4-(Trifluoromethyl)-L-phenylalanine

4-(Trifluoromethyl)-L-phenylalanine
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Caption: Inhibition of fatty acid synthesis by 4-TFMP.

Neuroprotective Effects of a Derivative

A derivative, 4-Trifluoromethyl-(E)-cinnamoyl]-L-4-F-phenylalanine acid (AE-18), has
demonstrated preventive and therapeutic effects in a model of focal cerebral ischemia-
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reperfusion injury.[13] Its mechanism of action involves the inhibition of excitotoxicity and the
improvement of Blood-Brain Barrier (BBB) permeability, as well as enhancing the levels of
Vascular Endothelial Growth Factor (VEGF) and Brain-Derived Neurotrophic Factor (BDNF).
[13]

Signaling Pathway of a 4-(Trifluoromethyl)-L-phenylalanine Derivative

Ischemia-Reperfusion Injury
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Caption: Neuroprotective mechanism of a derivative of 4-(Trifluoromethyl)-L-phenylalanine.

Safety and Handling

4-(Trifluoromethyl)-L-phenylalanine is classified as an irritant.[4] It is known to cause skin
irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[1][4]
[14]

Table 3: Hazard Information
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Hazard Statement Description Reference
H315 Causes skin irritation [41[14]
H319 Causes serious eye irritation [4][14]
H335 May cause respiratory irritation  [4][14]

Handling Precautions:

e Engineering Controls: Use in a well-ventilated area.[2][14] Emergency eye wash fountains
and safety showers should be readily available.[14]

o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[7][14]
o Skin Protection: Wear suitable protective clothing and gloves.[7][14]

o Respiratory Protection: In case of inadequate ventilation, wear respiratory protection.[2]
[14]

* Hygiene Measures: Handle in accordance with good industrial hygiene and safety practices.
Wash hands thoroughly after handling.[2][14]

First Aid Measures:

 Inhalation: Remove the person to fresh air. Seek medical attention if breathing difficulties
occur.[7][14]

» Skin Contact: Wash the affected area with plenty of soap and water.[7][14]

o Eye Contact: Rinse immediately with plenty of water for at least 15 minutes, including under
the eyelids.[7][14]

« Ingestion: Clean mouth with water and drink plenty of water afterward.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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